Cas no 827594-59-2 (ethyl 5-4-(propan-2-yl)phenyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate)

Ethyl 5-(4-(propan-2-yl)phenyl)-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate is a fluorinated pyrazolopyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the isopropyl-substituted phenyl moiety contributes to selective binding interactions. The ethyl carboxylate functional group offers versatility for further derivatization. This compound’s rigid heterocyclic core may exhibit favorable pharmacokinetic properties, making it a candidate for probing biological targets. Its structural features suggest utility in the development of enzyme inhibitors or receptor modulators, particularly in CNS or inflammation-related pathways. The synthetic accessibility of this scaffold allows for systematic structure-activity relationship studies.

ethyl 5-4-(propan-2-yl)phenyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate structure

827594-59-2 structure

Product Name:ethyl 5-4-(propan-2-yl)phenyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate

CAS No:827594-59-2

MF:C₁₉H₂₂F₃N₃O₂

MW:381.392095088959

MDL:MFCD04969864

CID:3059362

PubChem ID:4771020

Update Time:2025-05-27

ethyl 5-4-(propan-2-yl)phenyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 425768
- ethyl 5-4-(propan-2-yl)phenyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate
- 827594-59-2
- STK304296
- ethyl 5-(4-propan-2-ylphenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate
- ethyl 5-[4-(propan-2-yl)phenyl]-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate
- AKOS000310265
- ETHYL5-(4-ISOPROPYLPHENYL)-7-(TRIFLUOROMETHYL)-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLATE
- EN300-229589
- BBL038385
- ethyl 5-(4-isopropylphenyl)-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate
- ethyl 5-[4-(propan-2-yl)phenyl]-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate
- ETHYL 5-(4-ISOPROPYLPHENYL)-7-(TRIFLUOROMETHYL)-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLATE
- MDL： MFCD04969864
- Inchi： 1S/C19H22F3N3O2/c1-4-27-18(26)15-10-17-23-14(9-16(19(20,21)22)25(17)24-15)13-7-5-12(6-8-13)11(2)3/h5-8,10-11,14,16,23H,4,9H2,1-3H3
- InChI Key： CUXNDQFGQMBBKY-UHFFFAOYSA-N
- SMILES： FC(C1CC(C2C=CC(C(C)C)=CC=2)NC2=CC(C(=O)OCC)=NN12)(F)F

Computed Properties

Exact Mass: 381.16641144Da
Monoisotopic Mass: 381.16641144Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 6
Complexity: 521
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 56.2Å²

ethyl 5-4-(propan-2-yl)phenyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate Pricemore >>

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